Cas no 189885-47-0 (N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine)

• Product Name: N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine
• CAS No: 189885-47-0
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• CID: 825118
• PubChem ID: 29973233
• Update Time: 2025-05-27

N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine
• 2-benzyl-7,8-dimethoxy-1,3,4,5-tetrahydro-2-benzazepine
• 2,3,4,5-Tetrahydro-7,8-diMethoxy-2-(phenylMethyl)-1H-2-benzazepine
• 1H-2-Benzazepine, 2,3,4,5-tetrahydro-7,8-dimethoxy-2-(phenylmethyl)-; 2,3,4,5-Tetrahydro-7,8-dimethoxy-2-(phenylmethyl)-1H-2-benzazepine; N-Benzyl-7,8-dimethoxy-2,3,4,5-tetrahydro-2-benzazepine
• 2-Benzyl-7,8-dimethoxy-2,3,4,5-tetrahydro-1H-2-benzazepine
• AKOS030255686
• 1H-2-Benzazepine, 2,3,4,5-tetrahydro-7,8-dimethoxy-2-(phenylmethyl)-
• DB-320951
• 189885-47-0
• DTXSID50652452

• Inchi： 1S/C19H23NO2/c1-21-18-11-16-9-6-10-20(13-15-7-4-3-5-8-15)14-17(16)12-19(18)22-2/h3-5,7-8,11-12H,6,9-10,13-14H2,1-2H3
• InChI Key： FRXHWVJZKYQAJG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CN(CC1C=CC=CC=1)CCC2)OC

Computed Properties

• Exact Mass: 297.17300
• Monoisotopic Mass: 297.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Melting Point: 70-73oC
• Solubility: DMSO (Slightly), Ethyl Acetate (Slightly)
• PSA: 21.70000
• LogP: 3.59010

N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine

Comprehensive Overview of N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine (CAS No. 189885-47-0)

The compound N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine (CAS No. 189885-47-0) is a structurally unique benzazepine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its benzazepine core and dimethoxy substitutions, this molecule exhibits intriguing pharmacological properties, making it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential applications in central nervous system (CNS) disorders, given its structural similarity to other bioactive benzazepines.

In recent years, the demand for novel benzazepine derivatives has surged, driven by the need for more effective therapeutics in areas such as neurodegenerative diseases and mood disorders. The N-Benzyl-7,8-Dimethoxy variant stands out due to its optimized lipophilicity and binding affinity, which are critical for blood-brain barrier penetration. These attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The synthesis of N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine involves multi-step organic reactions, including reductive amination and etherification, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent pharmaceutical standards. Its CAS No. 189885-47-0 serves as a unique identifier in global chemical databases, facilitating seamless procurement and regulatory documentation.

From a commercial perspective, N-Benzyl-7,8-Dimethoxy-2-benzazepine is available through specialized suppliers catering to research institutions and biotech companies. Its pricing and availability often correlate with the growing interest in small molecule therapeutics, a hot topic in AI-driven drug discovery forums. Users frequently search for "benzazepine derivatives for CNS research" or "CAS 189885-47-0 suppliers," reflecting its niche yet expanding market.

Ongoing studies explore the structure-activity relationship (SAR) of this compound, particularly how its N-benzyl group and methoxy substitutions influence receptor binding. Such investigations are pivotal for designing next-generation GPCR modulators, a trending area in medicinal chemistry. Additionally, its potential as a scaffold for hybrid molecules is being evaluated, leveraging its rigid yet flexible core for multi-target drug design.

In summary, N-Benzyl-7,8-Dimethoxy-2,3,4,5-tetrahydro-2-benzazepine (CAS No. 189885-47-0) represents a versatile and promising candidate in modern drug development. Its alignment with cutting-edge research trends and high search relevance underscores its importance in both academic and industrial settings. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in innovative therapeutic strategies.